Cas no 64226-89-7 (Carbamic acid, (2-bromocyclohexyl)-, phenylmethyl ester, trans-)

• Product Name: Carbamic acid, (2-bromocyclohexyl)-, phenylmethyl ester, trans-
• CAS No: 64226-89-7
• MF: C₁₄H₁₈BrNO₂
• MW: 312.202223300934
• CID: 1673825
• Update Time: 2024-09-03

Carbamic acid, (2-bromocyclohexyl)-, phenylmethyl ester, trans- Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, (2-bromocyclohexyl)-, phenylmethyl ester, trans-
• Carbamic acid, (2-bromocyclohexyl)-, phenylmethyl ester, trans- (9CI)

• Inchi： 1S/C14H18BrNO2/c15-12-8-4-5-9-13(12)16-14(17)18-10-11-6-2-1-3-7-11/h1-3,6-7,12-13H,4-5,8-10H2,(H,16,17)/t12-,13-/m1/s1
• InChI Key： UMBNPFATYJOVEQ-CHWSQXEVSA-N
• SMILES： C(OCC1=CC=CC=C1)(=O)N[C@@H]1CCCC[C@H]1Br

Computed Properties

• Exact Mass: 311.052
• Monoisotopic Mass: 311.052
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.3A^2

Experimental Properties

• Density: 1.36±0.1 g/cm3(Predicted)
• Boiling Point: 426.5±44.0 °C(Predicted)
• pka: 11.41±0.40(Predicted)